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Compound of Interest

Compound Name:
3',5'-

Bis(trifluoromethyl)acetophenone

Cat. No.: B056603 Get Quote

Comprehensive Safety and Handling Guide:
3',5'-Bis(trifluoromethyl)acetophenone
This guide provides essential safety, handling, and disposal information for 3',5'-
Bis(trifluoromethyl)acetophenone, tailored for researchers, scientists, and drug development

professionals. Following these procedures is critical for ensuring laboratory safety and

operational integrity.

Hazard Identification and Emergency Overview
3',5'-Bis(trifluoromethyl)acetophenone is irritating to the eyes, respiratory system, and

skin[1][2]. Inhalation may cause respiratory tract irritation[1][2][3]. Although the toxicological

properties of this substance have not been fully investigated, it is crucial to handle it with care

to avoid direct contact and inhalation[1][3].

First Aid Procedures:

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids. Seek medical attention[1][2].

Skin Contact: Remove contaminated clothing and shoes. Flush skin with plenty of soap and

water for at least 15 minutes. Seek medical attention[1].
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Inhalation: Move the individual to fresh air immediately. If breathing is difficult, administer

oxygen. If not breathing, give artificial respiration. Seek medical attention[1].

Ingestion: Do NOT induce vomiting. Wash mouth out with water. Never give anything by

mouth to an unconscious person. Seek medical attention[1][3].

Personal Protective Equipment (PPE)
The following personal protective equipment is mandatory when handling 3',5'-
Bis(trifluoromethyl)acetophenone to minimize exposure and ensure personal safety.

Protection Type Specification Standard

Eye/Face Protection
Chemical safety goggles or a

face shield.

OSHA 29 CFR 1910.133 or

European Standard EN166[1]

Skin Protection

Appropriate protective gloves

(e.g., Nitrile rubber, min.

thickness 0.40 mm). Protective

clothing, such as a lab coat or

coveralls, to prevent skin

exposure.

EN 374[2]

Respiratory Protection

A NIOSH-approved respirator

with appropriate cartridges

(e.g., type OV/AG/P99 for

higher-level protection) or a

dust mask (type N95) for

nuisance exposures. To be

used when ventilation is

inadequate.

OSHA 29 CFR 1910.134 or

European Standard EN 149[1]

[2]

Handling and Storage Protocols
Proper handling and storage are essential to maintain the chemical's stability and prevent

accidental exposure.

Handling:
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Always work in a well-ventilated area, preferably within a chemical fume hood[4].

Avoid breathing dust, vapor, mist, or gas[1][2][3].

Avoid direct contact with skin and eyes[1][3].

Use appropriate PPE as detailed in the table above.

Inspect gloves before use and use a proper glove removal technique to avoid skin contact[2].

Wash hands thoroughly after handling[3].

Storage:

Store in a cool, dry, and well-ventilated place[1][3].

Keep the container tightly closed[1][3].

Keep away from sources of ignition, heat, sparks, and open flames[3][5].

Incompatible materials to avoid are strong oxidizing agents and strong bases[1].

Accidental Release and Disposal Plan
In the event of a spill or for routine disposal, the following procedures must be followed.

Accidental Release:

Evacuate: Evacuate personnel from the immediate area.

Ventilate: Ensure adequate ventilation.

Containment: Absorb the spill with an inert material such as vermiculite, sand, or earth[1]. Do

not use combustible materials.

Collection: Sweep or shovel the absorbed material into a suitable, closed container for

disposal[2].

Decontamination: Clean the spill area thoroughly.
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PPE: Wear full protective equipment, including respiratory protection, during the cleanup

process[2][3].

Disposal:

Dispose of waste in accordance with all applicable federal, state, and local regulations[1].

Surplus and non-recyclable solutions should be handled by a licensed disposal company[2].

The chemical may be burned in a chemical incinerator equipped with an afterburner and

scrubber[2].

Contaminated packaging should be treated as unused product and disposed of

accordingly[2].

Chemical and Physical Properties
Property Value

Appearance Colorless to pale yellow liquid[1][3]

Molecular Formula C10H6F6O[2]

Molecular Weight 256.15 g/mol [2]

Boiling Point 95-98 °C (at 15 mmHg)[3]

Density 1.422 g/cm³ at 25 °C[3]

Flash Point 82 °C (179.6 °F) - closed cup[3]

Experimental Workflow and Safety Integration
The following diagram illustrates a typical experimental workflow for using 3',5'-
Bis(trifluoromethyl)acetophenone, integrating the necessary safety precautions at each step.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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